1-Methyl-5-(thian-4-ylamino)piperidin-2-one

• IUPAC Name: 1-methyl-5-(thian-4-ylamino)piperidin-2-one
• InChI: InChI=1S/C11H20N2OS/c1-13-8-10(2-3-11(13)14)12-9-4-6-15-7-5-9/h9-10,12H,2-8H2,1H3
• InChI Key: AAZIEGHYXZOLPH-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CCC1=O)NC2CCSCC2
• Molecular Formula: C11H20N2OS
• Molecular Weight: 228.36 g/mol

Description

1-Methyl-5-(thian-4-ylamino)piperidin-2-one, also known as TAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. TAP is a selective inhibitor of the dopamine transporter and has been shown to have promising results in the treatment of various neurological disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD). The purpose of

Mechanism of Action

1-Methyl-5-(thian-4-ylamino)piperidin-2-one works by inhibiting the reuptake of dopamine by the dopamine transporter, thereby increasing the concentration of dopamine in the synaptic cleft. This results in an increase in dopamine signaling, which can have a positive effect on neurological disorders such as Parkinson's disease and ADHD.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in animal models. This compound has been shown to increase dopamine levels in the brain, which can have positive effects on motor function and cognitive performance. This compound has also been shown to have potential neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Methyl-5-(thian-4-ylamino)piperidin-2-one is its selectivity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in neurological disorders. However, this compound has limitations in terms of its stability and solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 1-Methyl-5-(thian-4-ylamino)piperidin-2-one. One potential area of investigation is the use of this compound in combination with other therapeutic agents for the treatment of neurological disorders. Another area of research is the development of more stable and soluble analogs of this compound that can be used in lab experiments. Additionally, further research is needed to fully understand the potential neuroprotective effects of this compound and its mechanism of action.

Synthesis Methods

1-Methyl-5-(thian-4-ylamino)piperidin-2-one is synthesized through a multistep process that involves the reaction of 2-aminothiophenol with 1-methylpiperidin-2-one in the presence of a catalyst. The resulting product is then purified through a series of chromatography techniques to obtain the final compound.

Scientific Research Applications

1-Methyl-5-(thian-4-ylamino)piperidin-2-one has been extensively studied in the field of neuroscience due to its potential applications as a therapeutic agent. It has been shown to be a selective inhibitor of the dopamine transporter, which plays a crucial role in the regulation of dopamine levels in the brain. This compound has been investigated for its potential use in the treatment of various neurological disorders, including Parkinson's disease and ADHD.